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Compound of Interest

Compound Name: GSK3186899

CAS No.: 1972617-87-0

Cat. No.: B607826

Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for GSK3186899 was not publicly available at

the time of this writing. The following disposal procedures are based on general best practices

for the management of investigational pharmaceutical compounds and hazardous chemical

waste in a laboratory setting. All procedures must be conducted in strict accordance with your

institution's Environmental Health and Safety (EHS) guidelines and local, state, and federal

regulations.

The proper disposal of investigational compounds like GSK3186899, a morpholine and

pyrazole derivative, is critical for laboratory safety and environmental protection.[1][2] Improper

disposal can lead to regulatory non-compliance and potential hazards.[3][4] This guide provides

a procedural framework for researchers, scientists, and drug development professionals to

manage and dispose of GSK3186899-related waste safely.

Disposal Plan Summary
All waste contaminated with GSK3186899 should be treated as hazardous chemical waste.[5]

A comprehensive disposal plan should be in place before commencing any experiments. The
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following table summarizes the recommended disposal streams for various types of waste

generated during research involving GSK3186899.

Waste Type Recommended Disposal Method

Unused/Expired Solid Compound

Collect in a designated, clearly labeled

hazardous waste container for solids.[5] Arrange

for pickup and disposal by the institution's EHS

department or a licensed waste contractor.

Stock Solutions and Liquid Formulations

Collect in a designated, compatible, and leak-

proof hazardous liquid waste container.[5] Do

not mix with incompatible waste streams.

Arrange for EHS pickup.

Contaminated Labware (non-sharps)

Items such as gloves, pipette tips, and petri

dishes should be collected in a designated

hazardous waste container.

Contaminated Sharps

Needles, syringes, and broken glass must be

disposed of directly into a designated, puncture-

resistant sharps container for hazardous

chemical waste.[6]

Grossly Contaminated Debris/Spill Cleanup

Absorbent materials and personal protective

equipment (PPE) from spill cleanup must be

collected in a sealed, labeled hazardous waste

container.

Step-by-Step Disposal Protocol
The following protocol outlines the key steps for the safe handling and disposal of

GSK3186899 from the point of generation to its final removal from the laboratory.

1. Waste Characterization and Segregation:

Initial Assessment: Treat GSK3186899 as a hazardous chemical waste. Based on its

chemical structure (morpholine and pyrazole derivative), it may have unknown toxicological

properties.[1][2]
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Waste Segregation: At the point of generation, separate waste streams to prevent

unintended chemical reactions.[4] Use dedicated, clearly labeled containers for solid waste,

liquid waste, and sharps contaminated with GSK3186899.

2. Waste Containment and Labeling:

Container Selection: Choose containers that are compatible with the chemical nature of the

waste and are in good condition.[5] For liquids, use screw-top containers to prevent leakage.

Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical

name, "GSK3186899".[5] Include the name of the principal investigator and the date of

accumulation.[5]

3. Storage in a Satellite Accumulation Area (SAA):

Designated Storage: Store sealed and labeled waste containers in a designated Satellite

Accumulation Area (SAA) within the laboratory.[5] This area should be at or near the point of

waste generation.[5]

Secondary Containment: It is best practice to place liquid waste containers in secondary

containment to mitigate spills.[5]

4. Arranging for Final Disposal:

EHS Coordination: Contact your institution's EHS department to schedule a pickup for the

hazardous waste.[5][7] Do not attempt to dispose of the chemical waste through regular

trash or down the drain.[1]

Incineration: The final disposal method for investigational drug compounds is typically high-

temperature incineration by a licensed hazardous waste management facility.[7][8]

5. Spill Management:

Containment: In the event of a spill, immediately alert personnel in the area and follow your

institution's spill response procedures. Use an appropriate spill kit with absorbent materials

to contain the spill.
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Cleanup: Collect all cleanup materials (absorbents, contaminated PPE, etc.) and place them

in a designated hazardous waste container.[1]

Decontamination: Thoroughly decontaminate the spill area with an appropriate solvent, and

collect all cleaning materials as hazardous waste.[1]

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of GSK3186899
waste.
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Caption: Disposal workflow for GSK3186899 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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